2-(2-methylpropoxy)-N-[2-(oxolan-2-yl)ethyl]aniline

• IUPAC Name: 2-(2-methylpropoxy)-N-[2-(oxolan-2-yl)ethyl]aniline
• InChI: InChI=1S/C16H25NO2/c1-13(2)12-19-16-8-4-3-7-15(16)17-10-9-14-6-5-11-18-14/h3-4,7-8,13-14,17H,5-6,9-12H2,1-2H3
• InChI Key: KEMDXDMVXCQXOR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=CC=C1NCCC2CCCO2
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

2-(2-methylpropoxy)-N-[2-(oxolan-2-yl)ethyl]aniline is an organic compound that belongs to the class of aniline derivatives This compound features a unique structure with a 2-methylpropoxy group and an oxolan-2-yl ethyl group attached to the aniline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-methylpropoxy)-N-[2-(oxolan-2-yl)ethyl]aniline typically involves the following steps:

Preparation of 2-(2-methylpropoxy)aniline: This intermediate can be synthesized by reacting 2-methylpropyl bromide with aniline in the presence of a base such as potassium carbonate.

Formation of the oxolan-2-yl ethyl group: This step involves the reaction of oxirane (ethylene oxide) with an appropriate precursor to form the oxolan-2-yl ethyl group.

Coupling Reaction: The final step involves coupling the 2-(2-methylpropoxy)aniline with the oxolan-2-yl ethyl group under suitable conditions, such as using a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2-(2-methylpropoxy)-N-[2-(oxolan-2-yl)ethyl]aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups can be replaced by other groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of amines and alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

2-(2-methylpropoxy)-N-[2-(oxolan-2-yl)ethyl]aniline has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmaceutical intermediate.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-methylpropoxy)-N-[2-(oxolan-2-yl)ethyl]aniline involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-(2-methylpropoxy)aniline: Lacks the oxolan-2-yl ethyl group.

N-[2-(oxolan-2-yl)ethyl]aniline: Lacks the 2-methylpropoxy group.

2-(2-methylpropoxy)-N-ethyl aniline: Similar structure but with an ethyl group instead of the oxolan-2-yl ethyl group.

Uniqueness

2-(2-methylpropoxy)-N-[2-(oxolan-2-yl)ethyl]aniline is unique due to the presence of both the 2-methylpropoxy and oxolan-2-yl ethyl groups, which confer distinct chemical and biological properties. This combination of functional groups makes it a versatile compound for various applications in research and industry.